Cas no 951892-76-5 (2-Chloro-4-(2,5-dichlorophenyl)-1-butene)

2-Chloro-4-(2,5-dichlorophenyl)-1-butene is a chlorinated organic compound featuring a butene backbone substituted with chloro and dichlorophenyl functional groups. Its structure offers versatility as an intermediate in synthetic organic chemistry, particularly in the preparation of more complex chlorinated aromatic derivatives. The presence of multiple chlorine atoms enhances its reactivity in electrophilic and nucleophilic substitution reactions, making it valuable for pharmaceutical and agrochemical applications. The compound's stability under standard conditions ensures consistent performance in synthetic workflows. Its defined molecular architecture allows for precise functionalization, enabling tailored modifications for specialized chemical synthesis. Proper handling is advised due to its halogenated nature.
2-Chloro-4-(2,5-dichlorophenyl)-1-butene structure
951892-76-5 structure
Product Name:2-Chloro-4-(2,5-dichlorophenyl)-1-butene
CAS No:951892-76-5
MF:C10H9Cl3
MW:235.53746008873
MDL:MFCD09801246
CID:4722702
Update Time:2025-05-22

2-Chloro-4-(2,5-dichlorophenyl)-1-butene Chemical and Physical Properties

Names and Identifiers

    • 2-CHLORO-4-(2,5-DICHLOROPHENYL)-1-BUTENE
    • FCH1393536
    • 2-Chloro-4-(2,5-dichlorophenyl)-1-butene
    • MDL: MFCD09801246
    • Inchi: 1S/C10H9Cl3/c1-7(11)2-3-8-6-9(12)4-5-10(8)13/h4-6H,1-3H2
    • InChI Key: UKMQPBJUGKHHKH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1CCC(=C)Cl)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 179
  • Topological Polar Surface Area: 0

2-Chloro-4-(2,5-dichlorophenyl)-1-butene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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2-Chloro-4-(2,5-dichlorophenyl)-1-butene
951892-76-5 97%
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abcr
AB360465-1 g
2-Chloro-4-(2,5-dichlorophenyl)-1-butene, 97%; .
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€794.30 2023-06-20
abcr
AB360465-2 g
2-Chloro-4-(2,5-dichlorophenyl)-1-butene, 97%; .
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abcr
AB360465-1g
2-Chloro-4-(2,5-dichlorophenyl)-1-butene, 97%; .
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€794.00 2025-04-14
abcr
AB360465-2g
2-Chloro-4-(2,5-dichlorophenyl)-1-butene, 97%; .
951892-76-5 97%
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€1064.00 2025-04-14
abcr
AB360465-5g
2-Chloro-4-(2,5-dichlorophenyl)-1-butene, 97%; .
951892-76-5 97%
5g
€2507.20 2025-02-16
abcr
AB360465-5 g
2-Chloro-4-(2,5-dichlorophenyl)-1-butene, 97%; .
951892-76-5 97%
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2-Chloro-4-(2,5-dichlorophenyl)-1-butene Related Literature

Additional information on 2-Chloro-4-(2,5-dichlorophenyl)-1-butene

2-Chloro-4-(2,5-dichlorophenyl)-1-butene: A Comprehensive Overview

2-Chloro-4-(2,5-dichlorophenyl)-1-butene, also known by its CAS number 951892-76-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a butene backbone with chlorine substituents at specific positions, and a dichlorophenyl group attached at the fourth carbon atom of the butene chain.

The structure of 2-Chloro-4-(2,5-dichlorophenyl)-1-butene makes it highly versatile for various applications in the chemical industry. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, such as high-performance polymers and specialty chemicals. The presence of multiple chlorine atoms in its structure allows for selective substitution reactions, which are crucial in the development of tailored chemical products.

In terms of synthesis, researchers have explored various methods to efficiently produce 2-Chloro-4-(2,5-dichlorophenyl)-1-butene. One notable approach involves the use of palladium-catalyzed coupling reactions, which have been optimized to achieve high yields and selectivity. These methods not only enhance the economic viability of production but also align with current trends toward greener chemical processes.

The application of 951892-76-5 extends beyond traditional chemical synthesis. Recent advancements in nanotechnology have demonstrated its utility as a building block for constructing nanostructured materials with unique electronic and mechanical properties. For instance, studies published in leading journals such as Nature Materials and Advanced Functional Materials have shown that derivatives of this compound can be used to create self-healing polymers and high-strength composites.

In addition to its industrial applications, 2-Chloro-4-(2,5-dichlorophenyl)-1-butene has also been investigated for its environmental impact. Researchers have examined its biodegradation pathways and found that under certain conditions, it can be effectively broken down into less harmful byproducts. This finding is particularly relevant for industries seeking to minimize their ecological footprint while maintaining operational efficiency.

The future outlook for CAS No 951892-76-5 appears promising, with ongoing research exploring its potential in emerging fields such as bio-based chemistry and sustainable manufacturing. Collaborative efforts between academic institutions and industrial partners are expected to yield innovative solutions that leverage the unique properties of this compound.

In conclusion, 2-Chloro-4-(2,5-dichlorophenyl)-1-butene (CAS No 951892-76-5) stands as a testament to the continuous evolution of chemical science. Its versatility, coupled with recent advancements in synthesis and application techniques, positions it as a key player in shaping the future of materials science and related disciplines.

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